2-(4-Azidomethylphenyl)isothiazol-3-one

• Molecular Formula: C10H8N4OS
• Molecular Weight: 232.26 g/mol
• IUPAC Name: 2-[4-(azidomethyl)phenyl]-1,2-thiazol-3-one
• InChI: InChI=1S/C10H8N4OS/c11-13-12-7-8-1-3-9(4-2-8)14-10(15)5-6-16-14/h1-6H,7H2
• InChI Key: ASFICOPHJRBDCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN=[N+]=[N-])N2C(=O)C=CS2

Description

2-(4-Azidomethylphenyl)isothiazol-3-one is a useful research compound. Its molecular formula is C10H8N4OS and its molecular weight is 232.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium azide (6.0 mg, 0.0923 mmol) was added to a solution of 2-(4-bromomethylphenyl)isothiazol-3-one 31 (18.2 mg, 0.0674 mmol) in DMF (1 mL) and stirred for 20 h at room temperature. Water (10 mL) was added and the mixture was extracted with diethyl ether. The combined organic layer was dried (MgSO4), filtered and evaporated. The residue was purified on flash silica gel column chromatography (hexane:ethyl acetate=4:1 to 1:1), afforded the desired compound 32 (11.7 mg, 75%). 1H-NMR (CDCl3, 300 MHz) δ 4.38 (s, 2H), 6.34 (d, J=6.3 Hz, 1H), 7.41 (d, J=8.4 Hz, 2H), 7.64 (d, J=8.4 Hz, 2H), 8.17 (d, J=6.3 Hz, 1H). HRMS: Found 233.0496. Calcd for C10H9N4OS (M+H)+233.0497.